N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-3-nitrobenzamide

• IUPAC Name: N-[2-fluoro-5-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C21H14FN5O4/c1-12-24-19-16(6-3-9-23-19)21(29)26(12)14-7-8-17(22)18(11-14)25-20(28)13-4-2-5-15(10-13)27(30)31/h2-11H,1H3,(H,25,28)
• InChI Key: SYNCHXOFASLFDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=O)N1C3=CC(=C(C=C3)F)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H14FN5O4
• Molecular Weight: 419.4 g/mol

Description

“N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-3-nitrobenzamide” is a complex organic compound that contains several functional groups and rings, including a pyrido[2,3-d]pyrimidin ring, a phenyl ring, a nitro group, and an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a planar structure due to the presence of the aromatic rings.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the nitro group might be reduced to an amino group, or the amide group might be hydrolyzed.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, it might have a certain solubility in water or organic solvents, a specific melting point, and so on.

Scientific Research Applications

Pharmaceuticals and Therapeutics

Pyridopyrimidines, including the compound , have shown a therapeutic interest or have already been approved for use as therapeutics. .

Antiproliferative Activity

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Antimicrobial Activity

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Anti-inflammatory and Analgesic Activity

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Hypotensive Activity

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Antihistaminic Activity

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Tyrosine Kinase Inhibition

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Cyclin-dependent Kinase (CDK4) Inhibition

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it might interact with certain proteins or enzymes in the body.

Safety and Hazards

The safety and hazards of this compound would depend on its physical and chemical properties. For example, if it’s a drug, it might have certain side effects. If it’s a chemical reagent, it might be hazardous to handle.

Future Directions

The future directions for this compound could involve further studies to determine its properties, potential uses, and safety. This could include laboratory experiments, clinical trials (if it’s a drug), or industrial applications.